![molecular formula C8H6BrNO4 B1363462 Methyl 4-bromo-3-nitrobenzoate CAS No. 2363-16-8](/img/structure/B1363462.png)
Methyl 4-bromo-3-nitrobenzoate
Overview
Description
Methyl 4-bromo-3-nitrobenzoate is a chemical compound with the molecular formula C8H6BrNO4 . It is a crystal or powder that can range in color from white to pale yellow to brown . The compound has a molecular weight of 260.04 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromo group, a nitro group, and a methyl ester group . The InChI code for this compound is 1S/C8H6BrNO4/c1-14-8(11)5-2-3-6(9)7(4-5)10(12)13/h2-4H,1H3 .Physical And Chemical Properties Analysis
This compound has a density of 1.7±0.1 g/cm3 . It has a boiling point of 320.9±22.0 °C at 760 mmHg . The compound has a flash point of 147.9±22.3 °C . It has a molar refractivity of 52.3±0.3 cm3 .Scientific Research Applications
Synthesis and Reaction Mechanisms
Synthesis of 3-Methyl-4-nitrobenzoic Acid : This compound is synthesized through catalytic oxidation, with an observed increase in yield upon addition of sodium bromide as a co-catalyst. The reaction involves a free radical mechanism, and sodium bromide's role in promoting the formation of benzyl radicals is noteworthy (Cai & Shui, 2005).
Aromatic Nucleophilic Substitution : Methyl 4-bromo-3-nitrobenzoate is involved in aromatic nucleophilic substitutions, where rearrangements result in unexpected structural formations, as observed in studies with 3-bromo-2-nitrobenzo[b]thiophene and amines (Guerrera, Salerno, Lamartina, & Spinelli, 1995).
Synthesis of Ester Compounds : this compound contributes to the synthesis of various ester compounds, such as 4-(2-Ethoxy-2-oxo-ethoxy)-3-nitrobenzoic Methyl Ester, which has potential applications in organic synthesis and pharmaceutical research (Dulin, 2007).
Physical and Chemical Properties
- Solubility and Thermodynamic Modeling : The solubility of this compound in various organic solvents has been extensively studied. These studies are crucial for optimizing purification processes in pharmaceutical and chemical industries (Wu, Di, Zhang, & Zhang, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
It’s important to note that nitro compounds, such as this one, often interact with various biological targets, including enzymes and cellular structures, due to their electrophilic nature .
Mode of Action
Nitro compounds generally undergo a series of reactions, including nitration, conversion from the nitro group to an amine, and bromination . These reactions can lead to changes in the compound’s structure and properties, potentially affecting its interaction with its targets.
Biochemical Pathways
Nitro compounds are known to participate in various biochemical reactions, including free radical reactions . These reactions can lead to changes in cellular processes and biochemical pathways.
Pharmacokinetics
It’s noted that the compound has high gastrointestinal absorption , which could influence its bioavailability and overall pharmacokinetic profile.
Result of Action
Nitro compounds can cause various effects at the molecular and cellular levels, including changes in enzyme activity, protein function, and cellular structures .
Action Environment
The action of Methyl 4-bromo-3-nitrobenzoate can be influenced by various environmental factors. Furthermore, the compound should be stored in a dry room temperature environment to maintain its stability and efficacy.
properties
IUPAC Name |
methyl 4-bromo-3-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrNO4/c1-14-8(11)5-2-3-6(9)7(4-5)10(12)13/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNNDHGPPQZVKMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70371633 | |
Record name | methyl 4-bromo-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70371633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2363-16-8 | |
Record name | methyl 4-bromo-3-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70371633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 4-Bromo-3-nitrobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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